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Compound of Interest

Compound Name: GW-6604

Cat. No.: B1684689 Get Quote

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and regulatory compliance. This guide

provides a comprehensive, step-by-step procedure for the safe disposal of GW-6604, a potent

and selective ALK-5 inhibitor. Adherence to these guidelines is essential to mitigate

environmental contamination and ensure a safe laboratory environment.

Key Properties of GW-6604
Understanding the chemical and physical properties of GW-6604 is fundamental to its safe

handling and disposal. The following table summarizes key data for this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1684689?utm_src=pdf-interest
https://www.benchchem.com/product/b1684689?utm_src=pdf-body
https://www.benchchem.com/product/b1684689?utm_src=pdf-body
https://www.benchchem.com/product/b1684689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 452342-37-9 [1][2][3][4]

Molecular Formula C19H14N4 [1][3][4]

Molecular Weight 298.35 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1][3]

Storage (Short Term)
0 - 4 °C (days to weeks), dry

and dark
[1]

Storage (Long Term) -20 °C (months to years) [1]

Solubility Soluble in DMSO [4]

Experimental Protocols: Disposal of GW-6604
The following procedure outlines the recommended steps for the proper disposal of GW-6604.

This protocol is based on general principles of hazardous waste management and should be

adapted to comply with institutional and local regulations.

1. Waste Identification and Classification:

Initial Assessment: All materials contaminated with GW-6604, including unused product,

solutions, contaminated personal protective equipment (PPE), and labware (e.g., vials,

pipette tips), should be considered hazardous waste.

Regulatory Framework: Disposal must adhere to local, state, and federal regulations

governing chemical waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

2. Segregation of Waste:

Solid Waste: Collect solid GW-6604 waste, such as contaminated gloves, weigh boats, and

paper towels, in a designated, properly labeled hazardous waste container.
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Liquid Waste: Solutions containing GW-6604 should be collected in a separate, compatible,

and clearly labeled liquid hazardous waste container. Do not mix with other incompatible

waste streams.

Sharps Waste: Any sharps, such as needles or broken glass contaminated with GW-6604,

must be disposed of in an OSHA-compliant sharps container.[5] This container should then

be placed in the appropriate hazardous waste receptacle.[5]

3. Containerization and Labeling:

Container Selection: Use containers that are in good condition, compatible with the chemical

waste, and have a secure, tight-fitting lid.

Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name (GW-6604), and an indication of the hazard (e.g., "Toxic").

The accumulation start date must also be clearly marked on the label.

4. Storage of Waste:

Location: Store hazardous waste containers in a designated satellite accumulation area

within the laboratory. This area should be under the control of the laboratory personnel.

Conditions: Ensure that the storage area is secure, well-ventilated, and away from sources

of ignition or incompatible materials.

5. Disposal and Pickup:

Scheduling Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. Do not allow hazardous waste to accumulate beyond the permitted time

limits.

Documentation: Maintain accurate records of the waste generated and its disposal, in

accordance with your institution's policies and regulatory requirements.

Logical Workflow for GW-6604 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GW-6604.
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Caption: Workflow for the safe disposal of GW-6604.
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By following these procedures, researchers can ensure the safe and compliant disposal of GW-
6604, thereby protecting themselves, their colleagues, and the environment. Always prioritize

safety and consult with your institution's EHS department for guidance specific to your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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